Cas no 1804250-79-0 (Ethyl 4-fluoro-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-fluoro-2-(2-oxopropyl)benzoate
• CAS No: 1804250-79-0
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 4957771
• Update Time: 2025-10-15

Ethyl 4-fluoro-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-2-(2-oxopropyl)benzoate

• Inchi： 1S/C12H13FO3/c1-3-16-12(15)11-5-4-10(13)7-9(11)6-8(2)14/h4-5,7H,3,6H2,1-2H3
• InChI Key： OFBIRSOAXFHZOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-fluoro-2-(2-oxopropyl)benzoate

Ethyl 4-fluoro-2-(2-oxopropyl)benzoate (CAS No. 1804250-79-0): A Comprehensive Overview

Ethyl 4-fluoro-2-(2-oxopropyl)benzoate, with the chemical formula C₁₂H₁₃FO₃ and CAS number 1804250-79-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its fluorinated aromatic structure and ester functional group, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The synthesis of Ethyl 4-fluoro-2-(2-oxopropyl)benzoate involves a series of well-defined chemical reactions, typically starting from readily available precursors such as 4-fluorobenzaldehyde and 2-oxopropanal. The introduction of the fluoro substituent at the para position of the benzene ring enhances the compound's metabolic stability and binding affinity, making it a valuable intermediate in medicinal chemistry. The ester group, derived from the condensation of acetic acid with the aldehyde derivative, contributes to the overall reactivity and versatility of the molecule.

In recent years, Ethyl 4-fluoro-2-(2-oxopropyl)benzoate has been explored in various research studies for its pharmacological properties. The presence of the fluorine atom is particularly noteworthy, as fluorine-containing compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and resistance to metabolic degradation. This feature makes Ethyl 4-fluoro-2-(2-oxopropyl)benzoate a promising candidate for further development in the pharmaceutical industry.

One of the most intriguing aspects of Ethyl 4-fluoro-2-(2-oxopropyl)benzoate is its potential role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic derivatives, which have shown promise in preclinical studies as inhibitors of various enzymatic targets. The flexibility provided by the 2-oxopropyl side chain allows for diverse structural modifications, enabling chemists to fine-tune the properties of their synthetic targets.

The compound's reactivity also makes it useful in cross-coupling reactions, such as Suzuki-Miyaura coupling, which are fundamental to modern organic synthesis. These reactions facilitate the formation of carbon-carbon bonds, a crucial step in constructing complex organic molecules. By incorporating Ethyl 4-fluoro-2-(2-oxopropyl)benzoate into such reactions, researchers can access novel scaffolds with tailored biological activities.

In addition to its synthetic utility, Ethyl 4-fluoro-2-(2-oxopropyl)benzoate has been studied for its potential applications in materials science. The unique electronic properties of fluorinated aromatic compounds have led to their exploration as components in organic light-emitting diodes (OLEDs) and other advanced materials. The stability and luminescent characteristics of these compounds make them attractive for use in optoelectronic devices.

The latest research on Ethyl 4-fluoro-2-(2-oxopropyl)benzoate has also delved into its biological effects. Studies have suggested that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties. The ability to modulate biological pathways through structural modifications has opened up new avenues for therapeutic intervention. Researchers are particularly interested in how the fluorine atom influences the compound's interaction with biological targets, providing insights into structure-activity relationships.

The industrial production of Ethyl 4-fluoro-2-(2-oxopropyl)benzoate is another area of focus, with efforts aimed at optimizing synthetic routes for scalability and cost-efficiency. Advances in catalytic processes have enabled more efficient production methods, reducing waste and improving yields. These developments are crucial for ensuring that this compound remains accessible for both academic research and commercial applications.

The future prospects for Ethyl 4-fluoro-2-(2-oxopropyl)benzoate are bright, with ongoing research expected to uncover new applications and refine existing knowledge. As our understanding of fluorinated compounds grows, so too will their role in pharmaceuticals and materials science. The versatility and reactivity of this compound make it a cornerstone in modern chemical research, driving innovation across multiple disciplines.